![molecular formula C13H12O B1612161 3-(3-Methylphenyl)phenol CAS No. 93254-86-5](/img/structure/B1612161.png)
3-(3-Methylphenyl)phenol
Overview
Description
3-(3-Methylphenyl)phenol is a chemical compound with the CAS Number: 93254-86-5 and a molecular weight of 184.24 . Its IUPAC name is 3’-methyl [1,1’-biphenyl]-3-ol .
Molecular Structure Analysis
The molecular structure of 3-(3-Methylphenyl)phenol is not directly available. However, the structure of a similar compound, Phenol, 3-methyl-, is available . The structure can be viewed using Java or Javascript .
Chemical Reactions Analysis
Phenols, including 3-(3-Methylphenyl)phenol, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions . Oxidation of a phenol yields a 2,5-cyclohexadiene-1,4-dione, or quinone .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(3-Methylphenyl)phenol are not directly available. However, it has a molecular weight of 184.24 . Phenols generally have higher boiling points in comparison to other hydrocarbons having equal molecular masses .
Scientific Research Applications
Chemical Synthesis
“3-(3-Methylphenyl)phenol” is a chemical compound with the molecular formula C13H12O . It is used in various chemical synthesis processes due to its unique structure and properties . , making it suitable for precise and high-quality chemical reactions.
Wastewater Treatment
“3-(3-Methylphenyl)phenol” plays a significant role in the treatment of wastewater, particularly in the removal of phenolic compounds . Phenolic compounds in oil wastewater are highly toxic and refractory . Alkaline prehydrolysis makes these compounds more vulnerable to attack and destruction . The process converts the aldehyde into m-toluene-methanol, which is conducive to being captured by the polyaluminum chloride (PAC) . The resin adsorption capacity for the hydrolyzed substances increases to 47,000 mg L −1, with 93% renewability . This technology reduces the concentration burden of the resin inflow and controls the molecular size of adsorbed substances for repurification .
Mechanism of Action
Target of Action
Phenolic compounds, a group to which this compound belongs, are known to interact with various proteins and enzymes in biological systems .
Mode of Action
The specific mode of action of 3-(3-Methylphenyl)phenol is not well-documented. Phenolic compounds generally exert their effects through interactions with cellular targets, leading to changes in cell function. These interactions can involve binding to proteins or enzymes, altering their function and leading to downstream effects .
Biochemical Pathways
Phenolic compounds like 3-(3-Methylphenyl)phenol can be involved in various biochemical pathways. They are often part of the phenylpropanoid pathway, which is responsible for the biosynthesis of a wide variety of secondary metabolites in plants
Pharmacokinetics
Phenolic compounds are generally known to have good bioavailability due to their lipophilic nature .
Result of Action
Phenolic compounds are known to have various biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects .
Safety and Hazards
Phenol, a similar compound to 3-(3-Methylphenyl)phenol, is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage, and is suspected of causing genetic defects . It may cause damage to organs through prolonged or repeated exposure .
Future Directions
The future directions of 3-(3-Methylphenyl)phenol are not directly available. However, the newly developed synthetic cathinones, which are analogs and replacements for once-popular compounds, may become more popular in the future and could become a significant threat to health and life .
properties
IUPAC Name |
3-(3-methylphenyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O/c1-10-4-2-5-11(8-10)12-6-3-7-13(14)9-12/h2-9,14H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XABKCKBNYAFHGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80602460 | |
Record name | 3'-Methyl[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80602460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Methylphenyl)phenol | |
CAS RN |
93254-86-5 | |
Record name | 3'-Methyl[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80602460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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